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Abstract
Bismutite, with the chemical formula (BiO)₂CO₃, is a bismuth oxycarbonate mineral of

significant interest due to its prevalence as a secondary alteration product of primary bismuth

ores.[1][2][3] This technical guide provides a comprehensive overview of the mineralogy,

natural occurrence, and geological environment of bismutite. It consolidates quantitative data

on its chemical, crystallographic, physical, and optical properties into structured tables for

comparative analysis. Furthermore, this document details established experimental protocols

for the synthesis and characterization of bismutite, offering valuable methodologies for

researchers in materials science and related fields.

Mineralogy of Bismutite
Bismutite is fundamentally a bismuth subcarbonate.[1] Its identity and properties are defined

by its unique chemical composition and crystal structure.

Chemical Composition
The idealized formula for bismutite is (BiO)₂CO₃.[4] It is composed of bismuth, carbon, and

oxygen, with bismuth oxide (Bi₂O₃) and carbon dioxide (CO₂) being the major constituents by

weight. While some historical analyses suggested the presence of essential water, modern

studies indicate that water is typically non-essential.[5]
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Table 1: Representative Chemical Composition of Bismutite

Constituent Weight % (Sample 1)[6][7]
Weight % (Ideal Formula)
[6][7]

Bi₂O₃ 91.68 91.37

CO₂ 8.29 8.63

H₂O Trace -

| Total | 99.97 | 100.00 |

Crystallography and Structure
There is some discrepancy in the literature regarding bismutite's crystal system. Some sources

classify it as tetragonal, while others identify it as orthorhombic.[2][6] This confusion may arise

from pseudo-merohedral twinning that simulates tetragonal symmetry.[2] More recent structural

analyses suggest an orthorhombic system with the space group Imm2.[8]

Table 2: Crystallographic Data for Bismutite

Parameter Value Source(s)

Crystal System Orthorhombic / Tetragonal [2][7][8]

Crystal Class
Pyramidal (mm2) or

4/m2/m2/m
[2][6]

Space Group Imm2 or I4/mmm [6][7][8]

Unit Cell (Orthorhombic)
a = 3.865 Å, b = 3.862 Å, c =

13.675 Å
[2]

Unit Cell (Tetragonal)
a = 3.867–3.870 Å, c =

13.686–13.697 Å
[6][7]

| Z (formula units/unit cell) | 2 |[2][6] |
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Bismutite rarely forms distinct platy crystals, which can reach up to 0.5 mm.[6][7] It more

commonly occurs in radially fibrous to spheroidal habits, or as crusts and earthy to dense

massive aggregates.[2][6]

Physical Properties
The physical characteristics of bismutite are key to its identification in the field and laboratory. It

is a relatively soft mineral with a high specific gravity due to its bismuth content.

Table 3: Physical Properties of Bismutite

Property Value Source(s)

Mohs Hardness 2.5 – 3.5 [2][8][9]

Specific Gravity / Density
6.7 – 7.4 g/cm³ (measured);

8.15 g/cm³ (calculated)
[2][8][9]

Cleavage Distinct/Good on {001} [2][6]

Luster
Vitreous, pearly, waxy, may be

dull to earthy
[2][6][7]

Color
Yellow to brown, greenish,

green-gray, gray, or black
[2]

Streak Gray [2][6][7]

| Diaphaneity | Opaque to transparent in small grains |[2][7] |

Optical Properties
In transmitted light, bismutite is typically colorless to pale yellow or green.[7] Its high refractive

indices are characteristic of bismuth-bearing minerals.

Table 4: Optical Properties of Bismutite
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Property Value Source(s)

Optical Class Biaxial (-) or Uniaxial [2][6][7]

Refractive Indices
nα = 2.12–2.15, nβ = 2.12–

2.15, nγ = 2.28
[2]

Birefringence 0.1300–0.1600 [2]

| 2V Angle | 45° (appears uniaxial due to twinning) |[2] |

Natural Occurrence and Geological Environment
Bismutite is not a primary mineral formed from magma or hydrothermal fluids directly. Instead,

it is a secondary mineral that forms from the alteration of pre-existing bismuth minerals.[1][2][9]

Formation and Paragenesis
The formation of bismutite occurs in the oxidized zones of ore deposits, where primary bismuth

minerals are exposed to oxygenated and carbonate-rich waters.[1][10] This geological setting is

typically found in the upper portions of hydrothermal veins and granite pegmatites.[10] The

primary precursor minerals are most commonly native bismuth (Bi) and bismuthinite (Bi₂S₃).[2]

[4][9] The alteration process involves the oxidation of bismuth and its subsequent reaction with

carbonate anions in the surrounding environment.

Primary Bismuth Minerals
Alteration Process

Secondary Mineral

Bismuthinite (Bi₂S₃)

Oxidation & Carbonation
(in oxidized zones of ore deposits)

Native Bismuth (Bi)

Bismutite ((BiO)₂CO₃)

Click to download full resolution via product page

Fig. 1: Alteration pathway from primary bismuth minerals to secondary bismutite.
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Associated Minerals
Bismutite is frequently found in association with its primary precursor minerals as well as other

secondary minerals. Common associated minerals include native bismuth, bismuthinite,

tetradymite, bismite, and various sulfide minerals like pyrite and chalcopyrite.[6][7][11][12]

Notable Localities
Bismutite is a globally distributed mineral.[6] Some of the most well-known localities include:

Germany: Schneeberg and Johanngeorgenstadt in Saxony, and Ullersreuth in Thuringia.[6]

[7]

England: Various mines in Cornwall and at Caldbeck Fells, Cumbria.[1][6][7]

Bolivia: Tazna and other districts in Potosí.[1][6][7][11]

USA: The Harding Mine in New Mexico; Trout Creek Pass, Colorado; the Comstock Mine,

Arizona; and the Mammoth Mine, Utah.[6][7]

Australia: Kingsgate, New South Wales.[6][7]

Experimental Protocols
The synthesis and characterization of bismutite are crucial for materials science research and

potential applications in drug development, owing to the known pharmaceutical uses of bismuth

compounds.[3]

Protocol 1: Synthesis of Bismutite Nanostructures
This protocol, adapted from a controllable synthesis method, produces bismutite nanosheets.

[13]

Materials:

Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

Urea (CO(NH₂)₂)
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Ethylene glycol

Concentrated nitric acid (HNO₃)

Distilled water

100 mL round-bottom flask, reflux setup, magnetic stirrer, centrifuge, oven.

Methodology:

Dissolve 6.29 g of bismuth(III) nitrate pentahydrate in 43 mL of ethylene glycol.

Separately, prepare a 6.05 mol dm⁻³ urea solution in distilled water.

Mix the bismuth solution with 33 mL of the urea solution in the 100 mL round-bottom flask.

Adjust the initial pH of the reaction mixture from ~1.2 to 0.9 using approximately 2.1 mL of

concentrated nitric acid.

Set up the flask for reflux and heat the mixture to 110 °C for 9 hours with constant stirring

under atmospheric pressure.

After the reaction is complete, allow the mixture to cool.

Collect the resulting white precipitate by centrifugation.

Wash the collected powder several times with distilled water to remove any unreacted

precursors and byproducts.

Dry the final bismutite nanosheet powder in an oven at 80 °C for 4 hours.

Protocol 2: Characterization by Powder X-ray Diffraction
(PXRD)
PXRD is a fundamental technique for confirming the phase and crystallinity of synthesized

bismutite. This is a general protocol based on standard laboratory practices.[14]

Equipment:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2024/ew/d4ew00496e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Powder X-ray diffractometer with Cu Kα radiation source (λ = 1.5418 Å).

Sample holder (zero-background type recommended).

Mortar and pestle.

Methodology:

Take a small, representative sample of the dried, synthesized bismutite powder.

Gently grind the powder in a mortar and pestle to ensure a fine, homogeneous particle size,

which helps to minimize preferred orientation effects.

Carefully mount the powder onto the sample holder, ensuring a flat, smooth surface that is

level with the holder's reference plane.

Place the sample holder into the diffractometer.

Set the instrument parameters. A typical setup for phase identification would be:

Radiation: Cu Kα

Voltage and Current: 30 kV and 15 mA[14]

Scan Range (2θ): 3° to 90°[14]

Scan Speed/Step Size: 2° per minute at 0.02° intervals[14]

Initiate the scan and collect the diffraction pattern.

Analyze the resulting data by comparing the peak positions (2θ values) and intensities to a

standard reference pattern for bismutite from a database (e.g., ICDD/JCPDS). The

characteristic high-intensity peaks for bismutite are at d-spacings of 2.953 Å, 2.737 Å, and

3.724 Å.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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